Cas no 81417-79-0 (zizybeoside II)

• Product Name: zizybeoside II
• CAS No: 81417-79-0
• MF: C₂₅H₃₈O₁₆
• MW: 594.559629917145
• CID: 1998396
• PubChem ID: 11968322
• Update Time: 2025-04-21

zizybeoside II Chemical and Physical Properties

Names and Identifiers

• zizybeoside II
• DTXSID701317340
• 81417-79-0

• Inchi： 1S/C25H38O16/c26-6-11-14(29)17(32)19(34)23(37-11)40-21-16(31)13(8-28)39-25(36-9-10-4-2-1-3-5-10)22(21)41-24-20(35)18(33)15(30)12(7-27)38-24/h1-5,11-35H,6-9H2
• InChI Key： BEDWWZCYHCGAKV-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(OCC3C=CC=CC=3)OC(CO)C2O)O1

Computed Properties

• Exact Mass: 594.21598512Da
• Monoisotopic Mass: 594.21598512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 258Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides